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Compound of Interest

Compound Name: Disperse yellow 54

CAS No.: 12223-85-7

Cat. No.: B076046

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid

Chromatography-Mass Spectrometry (HPLC-MS) for the purity assessment of Disperse
Yellow 54 (C.I. 47020), a quinophthalone dye. The document outlines a detailed experimental

protocol, presents comparative data, and discusses alternative analytical techniques. The

information herein is intended to assist researchers in developing and validating robust

analytical methods for quality control and impurity profiling.

Introduction to Disperse Yellow 54 and Purity
Assessment
Disperse Yellow 54 is a synthetic dye used in the textile industry and has potential

applications in other fields.[1] The purity of such compounds is of paramount importance, as

impurities can affect the efficacy, safety, and regulatory compliance of end products. HPLC

coupled with MS has emerged as a powerful technique for the separation, identification, and

quantification of the main component and its related substances, offering high sensitivity and

selectivity.[2]
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Experimental Protocol: HPLC-MS for Disperse
Yellow 54
This section details a representative HPLC-MS method for the purity assessment of Disperse
Yellow 54.

Sample Preparation
Accurately weigh 10.0 mg of the Disperse Yellow 54 sample into a 100 mL volumetric flask.

Dissolve the sample in methanol and make up to the mark to obtain a stock solution of 100

µg/mL.

Further dilute the stock solution with the initial mobile phase composition (e.g., 90:10

water:acetonitrile with 0.1% formic acid) to a final concentration of 1 µg/mL.

Filter the final solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

High-Performance Liquid Chromatography (HPLC)
Conditions

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Mass Spectrometry (MS) Conditions
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Data Presentation: Purity Profile of Disperse Yellow
54
The following table summarizes hypothetical but realistic quantitative data for the analysis of a

Disperse Yellow 54 sample, including potential impurities derived from its synthesis from 2-

Methylquinolin-3-ol and Phthalic anhydride.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Comparison with Alternative Analytical Techniques
While HPLC-MS is a powerful tool, other techniques can also be employed for the purity

assessment of dyes.
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Visualizations
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Caption: Experimental workflow for HPLC-MS purity assessment.
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Caption: Synthesis of Disperse Yellow 54 and origin of impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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